Cas no 2089381-65-5 ((R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone)

• Product Name: (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone
• CAS No: 2089381-65-5
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• MDL: MFCD30723199
• CID: 4636158
• Update Time: 2025-05-19

(R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone

• MDL： MFCD30723199
• Inchi： 1S/C11H14ClN3O2/c1-6(2)8-5-17-11(16)15(8)9-4-7(3)13-10(12)14-9/h4,6,8H,5H2,1-3H3/t8-/m0/s1
• InChI Key： KUHPPZCNOWLVCO-QMMMGPOBSA-N
• SMILES： O1C[C@@H](C(C)C)N(C2C=C(C)N=C(Cl)N=2)C1=O

Additional information on (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone

Introduction to (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone (CAS No. 2089381-65-5)

The compound (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone, identified by its CAS number 2089381-65-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups, including the pyrimidine ring and the oxazolidinone moiety, contributes to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in the synthesis and characterization of chiral oxazolidinones, which are known for their ability to act as potent scaffolds in the design of novel therapeutic agents. The enantiomerically pure form, specifically the (R)-configuration of this compound, has been particularly studied for its enhanced selectivity and reduced toxicity profile compared to its racemic counterparts. This has made it a valuable candidate for further exploration in the development of small-molecule drugs targeting various diseases.

The pyrimidine ring in (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone is a key structural feature that imparts specific biological activities. Pyrimidine derivatives are well-documented for their roles in inhibiting enzymes and receptors involved in critical cellular processes. For instance, modifications at the 2-position of the pyrimidine ring have been shown to enhance binding affinity to certain protein targets, making this compound a promising lead for further optimization. The presence of a chlorine substituent at this position further modulates its reactivity and pharmacokinetic properties.

Additionally, the isopropyl group at the 4-position of the oxazolidinone ring contributes to the steric environment of the molecule, influencing its interactions with biological targets. This structural element can help in fine-tuning the compound's solubility, metabolic stability, and overall bioavailability. The oxazolidinone scaffold itself is known for its ability to form stable hydrogen bonds with biological molecules, which is crucial for achieving high binding affinity and selectivity.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. For example, research has demonstrated its efficacy in inhibiting specific kinases that are implicated in cancer progression. The precise stereochemistry of the (R)-enantiomer ensures that it interacts selectively with these targets without affecting off-target proteins, thereby reducing side effects. This level of selectivity is particularly important in oncology drug development, where minimizing systemic toxicity is a primary concern.

Furthermore, the compound's structural features make it an attractive candidate for developing treatments against infectious diseases. Pyrimidine-based molecules have shown promise in combating resistant bacterial strains by targeting essential metabolic pathways. The chloro and methyl substituents on the pyrimidine ring enhance its ability to disrupt bacterial DNA synthesis and repair mechanisms, offering a new strategy against multidrug-resistant pathogens.

In terms of synthetic chemistry, (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone exemplifies the latest advancements in asymmetric synthesis techniques. The use of chiral auxiliaries or catalysts allows for the efficient production of enantiomerically pure compounds without resorting to laborious separation processes. This approach not only improves yield but also reduces costs associated with downstream purification steps.

The oxazolidinone ring can be further functionalized to introduce additional pharmacophores or tags for imaging and diagnostic applications. For instance, incorporating fluorophores or radioactive isotopes into this scaffold could enable non-invasive tracking of drug distribution and efficacy in vivo. Such modifications are crucial for translating preclinical findings into clinical practice by providing real-time feedback on drug action.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be approved for human use. Preclinical studies involving cell cultures and animal models are essential to evaluate their pharmacological properties comprehensively. These studies help identify potential toxicities early in the development process, allowing researchers to make necessary adjustments before human trials commence.

The integration of computational methods into drug discovery has also accelerated progress in evaluating compounds such as (R)-3-(2-Chloro-6-methyl-4-pyrimidinyl)-4-isopropyl-2-oxazolidinone. Molecular docking simulations can predict how well a molecule binds to target proteins with high accuracy, saving time and resources compared to traditional experimental screening methods. Additionally, virtual screening helps identify optimal analogs by systematically exploring chemical space based on known bioactive structures.

As our understanding of disease mechanisms continues to evolve at a rapid pace, so too does our ability to design targeted therapeutics like this compound. Advances in genomics and proteomics have provided unprecedented insights into how genetic variations influence drug response among different patient populations. This knowledge is being leveraged to develop personalized medicine approaches where drugs are tailored specifically for an individual's unique biological profile.